Cas no 58009-66-8 (dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate)

• Product Name: dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate
• CAS No: 58009-66-8
• MF: C₁₀H₁₉O₄P
• MW: 234.229224443436
• CID: 343502
• PubChem ID: 13187487
• Update Time: 2025-06-27

dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-cyclohexyl-2-oxoethyl)-, dimethyl ester
• dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate
• FTZNMXSYERMMBC-UHFFFAOYSA-N
• dimethyl 2-cyclohexyl-2-oxoethylphosphonate
• SCHEMBL9129938
• Dimethyl(2-cyclohexyl-2-oxoethyl)phosphonate
• 58009-66-8
• EN300-1127697
• dimethyl 2-cyclohexyl-2-oxo-ethylphosphonate
• 1-cyclohexyl-2-dimethoxyphosphorylethanone
• G70565

• Inchi： 1S/C10H19O4P/c1-13-15(12,14-2)8-10(11)9-6-4-3-5-7-9/h9H,3-8H2,1-2H3
• InChI Key： FTZNMXSYERMMBC-UHFFFAOYSA-N
• SMILES： P(CC(C1CCCCC1)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 234.10217
• Monoisotopic Mass: 234.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate

Dimethyl (2-Cyclohexyl-2-Oxoethyl)Phosphonate: A Comprehensive Overview

Dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate, with the CAS number 58009-66-8, is a versatile organic compound that has garnered significant attention in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a cyclohexyl group with a phosphonate moiety, making it a valuable component in the synthesis of advanced materials and pharmaceuticals. The dimethyl group attached to the phosphorus atom plays a crucial role in stabilizing the molecule and enhancing its reactivity in specific chemical reactions.

The phosphonate functional group in dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate is known for its ability to act as a bioisostere of carboxylic acids, making it particularly useful in drug design. Recent studies have explored its potential as a building block for creating bioactive molecules with improved pharmacokinetic properties. For instance, researchers have utilized this compound to synthesize analogs of natural products, such as certain alkaloids and terpenoids, which exhibit promising anti-inflammatory and anticancer activities.

The cyclohexyl group within the molecule contributes to its hydrophobicity and structural rigidity, which are essential properties for applications in polymer chemistry. In this context, dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate has been employed as a monomer in the preparation of polymeric materials with tailored mechanical and thermal properties. These polymers have found applications in advanced composites, adhesives, and coatings, where high durability and resistance to environmental factors are critical.

One of the most intriguing aspects of this compound is its role in organophosphorus chemistry. The phosphorus center in dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate serves as a nucleophilic site, enabling it to participate in various nucleophilic substitution reactions. Recent advancements in catalytic methodologies have further expanded its utility, particularly in asymmetric synthesis. For example, this compound has been used as a chiral ligand precursor in enantioselective catalysis, facilitating the production of optically active compounds with high enantiomeric excess.

Moreover, dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate has been investigated for its potential in agrochemical applications. Its ability to modulate plant growth through interactions with phytohormones has led to its exploration as a component in plant growth regulators. Field trials have demonstrated that formulations containing this compound can enhance crop yields under stress conditions such as drought or nutrient deficiency.

In terms of environmental impact, researchers have also examined the biodegradability and toxicity of dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation into less complex molecules, reducing its persistence in the environment. This finding is particularly important for applications where eco-friendliness is a priority.

Looking ahead, the versatility of dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate suggests that it will continue to be a valuable tool in chemical research and industry. Its unique combination of structural features and functional groups makes it an ideal candidate for exploring novel chemical transformations and material innovations. As research progresses, new applications are likely to emerge, further solidifying its position as an essential compound in modern chemistry.